Cas no 1805062-52-5 (Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805062-52-5
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4854293
• Update Time: 2025-10-31

Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-2-16-9(15)6-4(13)3-5(10)14-7(6)8(11)12/h3,8H,2H2,1H3,(H2,13,14)
• InChI Key： COXLCTWNIIHJRW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OCC)C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate

Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805062-52-5): A Comprehensive Overview

Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805062-52-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate is composed of a pyridine ring substituted with an amino group at the 4-position, a chlorine atom at the 6-position, and a difluoromethyl group at the 2-position. The ester functionality at the 3-position adds further complexity and reactivity to the molecule. These structural elements contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of the difluoromethyl group in Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate can significantly influence its pharmacokinetic and pharmacodynamic profiles. Fluorine atoms are known to enhance metabolic stability, improve solubility, and modulate receptor binding affinity, making this compound an attractive candidate for further investigation.

In the context of medicinal chemistry, Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate has been explored for its potential as a lead compound in the development of new drugs. Its amino and chloro substituents provide opportunities for functionalization and optimization, allowing researchers to fine-tune its biological activity and selectivity. For instance, modifications at the amino group can enhance its interaction with specific protein targets, while alterations at the chloro position can influence its lipophilicity and cellular permeability.

One notable application of Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate is in the field of anticancer research. Preliminary studies have shown that this compound exhibits promising antiproliferative activity against various cancer cell lines. The mechanism of action is thought to involve disruption of key signaling pathways involved in cell growth and survival. Further investigations are underway to elucidate the specific molecular targets and to optimize its therapeutic potential.

Beyond its direct therapeutic applications, Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate serves as a valuable building block in synthetic chemistry. Its reactivity and functional groups make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For example, it can be used in the preparation of pyridine-based derivatives that exhibit potent anti-inflammatory or antiviral properties.

The synthesis of Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. These improvements have facilitated its broader availability for research purposes and industrial applications.

In conclusion, Ethyl 4-amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805062-52-5) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic applications. Its unique structural features and favorable chemical properties make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its biological activities and synthetic utility, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.